Cas no 130795-22-1 (2-Furanacetic acid, α-hydroxy-, (S)- (9CI))

2-Furanacetic acid, α-hydroxy-, (S)- (9CI) structure
130795-22-1 structure
Product Name:2-Furanacetic acid, α-hydroxy-, (S)- (9CI)
CAS No:130795-22-1
MF:C6H6O4
MW:142.109442234039
CID:5955087
PubChem ID:758260
Update Time:2024-03-01

2-Furanacetic acid, α-hydroxy-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Furanacetic acid, α-hydroxy-, (S)- (9CI)
    • (2S)-2-(furan-2-yl)-2-hydroxyacetic acid
    • (S)-2-(Furan-2-yl)-2-hydroxyacetic acid
    • NCGC00018577-02
    • 130795-22-1
    • NCGC00018577-01
    • EN300-7025008
    • AKOS006379848
    • SCHEMBL10430343
    • Inchi: 1S/C6H6O4/c7-5(6(8)9)4-2-1-3-10-4/h1-3,5,7H,(H,8,9)/t5-/m0/s1
    • InChI Key: RTLDJXGEOSVJEX-YFKPBYRVSA-N
    • SMILES: O1C=CC=C1[C@H](O)C(O)=O

Computed Properties

  • Exact Mass: 142.02660867g/mol
  • Monoisotopic Mass: 142.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • Density: 1.451±0.06 g/cm3(Predicted)
  • Boiling Point: 266.5±25.0 °C(Predicted)
  • pka: 3.33±0.10(Predicted)

2-Furanacetic acid, α-hydroxy-, (S)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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